Cas no 128523-04-6 (Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI))
128523-04-6 structure
Product Name:Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI)
CAS No:128523-04-6
MF:C27H46O4
MW:434.651749134064
CID:175105
Update Time:2024-01-25
Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI)
- (+)-Tordanone
- Tordanone
-
- Inchi: 1S/C27H46O4/c1-17(7-6-11-24(2,3)30)19-10-14-27(31)21-16-23(29)22-15-18(28)8-12-25(22,4)20(21)9-13-26(19,27)5/h17-22,28,30-31H,6-16H2,1-5H3/t17-,18+,19-,20+,21+,22+,25-,26-,27?/m1/s1
- InChI Key: RSSKEVMPAXYAOM-FKKNELGYSA-N
- SMILES: [C@@H]1(O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@@]([H])(C3(O)[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(O)(C)C)CC3)CC2=O
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- PSA: 52.54
Cholestan-6-one,3,14,25-trihydroxy-, (3b,5b,8a)- (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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